Cas no 16234-10-9 (3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 16234-10-9
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• MDL: MFCD00122140
• CID: 121509
• PubChem ID: 135417422
• Update Time: 2025-04-18

3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4(1H)-one
• 1H,4H-Thieno[3,2-d]pyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one
• thieno[3,2-d]pyrimidin-4-ol
• 3,4-dihydrothieno[3,2-d]-pyrimidin-4-one
• 3H-thieno[3,2-d]pyrimid-4-one
• 3H-Thieno[3,2-d]pyrimidin-4-one
• 4-Hydroxythieno[3,2-d]pyrimidine
• AG-E-12182
• CHEMBL1891423
• thieno[3,2-d]pyrimidin-4-one
• thieno[3,2-d]pyrimidine-4(3H)-one
• 1H-Thieno[3,2-d]pyrimidin-4-one
• 3,4-Dihydrothieno[3,2-d]pyrimidin-4-one
• 3H,4H-thieno[3,2-d]pyrimidin-4-one
• PubChem23108
• Maybridge1_003845
• MLS000760656
• HMS552G17
• thiopheno[3,2-d]pyr
• GK 00357
• A3610
• CS-0044467
• PZMKGWRBZNOIPQ-UHFFFAOYSA-N
• PB10096
• SMR000370597
• DTXSID20375262
• SY006112
• BDBM50384077
• Z166665672
• MFCD11040452
• AKOS006228164
• AB1054
• AKOS001209898
• AC-28405
• FT-0602443
• 3H-thieno[3,2-d]pyrimid-in-4-one
• OSM-S-171
• AR2543
• 16285-68-0
• CHEBI:194757
• AC-7413
• W-205901
• T3301
• 3H-thieno[3,2-d]pyrimidine-4-one
• 16234-10-9
• AKOS005073855
• HMS2633N20
• FS-1501
• AM20080449
• 1Z-0222
• AM20080309
• HMS3363C14
• 3H-thieno[3,2-d]-pyrimidin-4-one
• EN300-23988
• SCHEMBL209626
• BCP22593
• 1,4-Dihydrothieno[3,2-d]pyrimidin-4-one
• MFCD03407527
• 4-Hydroxythieno[3 pound not2-d]pyrimidine
• 1-Cbz-4-(Boc-aminomethyl)piperidine
• STK934165
• DB-026910
• DB-005722

• MDL： MFCD00122140
• Inchi： 1S/C6H4N2OS/c9-6-5-4(1-2-10-5)7-3-8-6/h1-3H,(H,7,8,9)
• InChI Key： PZMKGWRBZNOIPQ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NC=N2)=O

Computed Properties

• Exact Mass: 152.00452
• Monoisotopic Mass: 152.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 0.7

Experimental Properties

• Color/Form: Solid
• Density: 1.63
• Melting Point: 221.0 to 225.0 deg-C
• Boiling Point: 326.3 °C at 760 mmHg
• Flash Point: 151.1℃
• PSA: 46.01

3H,4H-thieno[3,2-d]pyrimidin-4-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 3/7-24/25-36/37
• HazardClass：IRRITANT
• Storage Condition：Room temperature